6-bromo-8-methyl-1,4-dihydroquinolin-4-one
Description
Synthesis Analysis
The synthesis of “6-bromo-8-methyl-1,4-dihydroquinolin-4-one” involves the reaction of anilines using malonic acid equivalents . Other methods include the reaction of anthranilic acid derivatives or alternatively by methods C or D . Efficient and selective synthesis methods have been developed for derivatives of 6-Bromo-1,4,4-trimethyl-3,4-dihydroquinolin-2 (1H)-one, including tribromoquinoline and dibromo tetrahydroquinoline.Molecular Structure Analysis
The molecular structure of “6-bromo-8-methyl-1,4-dihydroquinolin-4-one” is represented by the Inchi Code: 1S/C10H8BrNO/c1-6-4-7 (11)5-8-9 (13)2-3-12-10 (6)8/h2-5H,1H3, (H,12,13) .Chemical Reactions Analysis
“6-bromo-8-methyl-1,4-dihydroquinolin-4-one” has been utilized in various synthetic applications, such as the one-pot three-component synthesis of 2,3-disubstituted-4 (3H)-quinazolinones.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its molecular weight is 238.08 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-8-methyl-1,4-dihydroquinolin-4-one involves the bromination of 8-methyl-1,4-dihydroquinolin-4-one followed by isolation and purification of the desired product.", "Starting Materials": [ "8-methyl-1,4-dihydroquinolin-4-one", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 8-methyl-1,4-dihydroquinolin-4-one in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the solution for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the solution to quench any remaining bromine.", "Step 5: Add sodium hydroxide to the solution to adjust the pH to basic.", "Step 6: Extract the product with dichloromethane.", "Step 7: Dry the organic layer with anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure.", "Step 9: Purify the product by column chromatography using a suitable solvent system.", "Step 10: Characterize the product by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
2345601-71-8 |
Product Name |
6-bromo-8-methyl-1,4-dihydroquinolin-4-one |
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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